![molecular formula C12H14ClN5O B8740016 2-Amino-5-chloro-N-[3-(1H-1,2,4-triazol-1-yl)propyl]benzamide CAS No. 103447-60-5](/img/structure/B8740016.png)
2-Amino-5-chloro-N-[3-(1H-1,2,4-triazol-1-yl)propyl]benzamide
Cat. No. B8740016
M. Wt: 279.72 g/mol
InChI Key: KGTIGYQQLIXGAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04753944
Procedure details
When 5-chloroisatoic anhydride was reacted with 3-(1H-1,2,4-triazol-1-yl)propanamine by the procedure of Example 11, this compound, mp 116°-118° C., was obtained.
Identifiers
|
REACTION_CXSMILES
|
[Cl:1][C:2]1[CH:13]=[C:6]2[C:7]([O:9]C(=O)[NH:11][C:5]2=[CH:4][CH:3]=1)=O.[N:14]1([CH2:19][CH2:20][CH2:21][NH2:22])[CH:18]=[N:17][CH:16]=[N:15]1>>[NH2:11][C:5]1[CH:4]=[CH:3][C:2]([Cl:1])=[CH:13][C:6]=1[C:7]([NH:22][CH2:21][CH2:20][CH2:19][N:14]1[CH:18]=[N:17][CH:16]=[N:15]1)=[O:9]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=CC=C2C(C(=O)OC(N2)=O)=C1
|
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
N1(N=CN=C1)CCCN
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
this compound, mp 116°-118° C., was obtained
|
Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
NC1=C(C(=O)NCCCN2N=CN=C2)C=C(C=C1)Cl
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
